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Compound of Interest

Compound Name: PARAPLAST PLUS

Cat. No.: B1176158

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed techniques and protocols for sectioning tissues
embedded in Paraplast Plus™, a paraffin embedding medium containing plastic polymers and
a small percentage of dimethyl sulfoxide (DMSO) for enhanced infiltration.[1][2][3] Adherence
to these guidelines will facilitate the generation of high-quality, thin, and continuous ribbons for
microscopic analysis.

Introduction to Paraplast Plus™

Paraplast Plus™ is a specialized embedding medium designed for rapid and efficient
infiltration of a wide range of biological tissues.[1][3] Its unique formulation, which includes
purified paraffin, plastic polymers, and 0.8% DMSO, offers several advantages over standard
paraffin waxes.[2][3] The presence of DMSO accelerates the penetration of the medium into
tissues, making it particularly suitable for large or dense specimens that are typically difficult to
process.[1][2] Paraplast Plus™ has a melting point of approximately 56°C and is capable of
producing sections as thin as 2 micrometers with excellent ribbon continuity.[1][4]

Data Presentation: Recommended Parameters

The following tables provide recommended parameters for sectioning tissues embedded in
Paraplast Plus™. These values are derived from a combination of manufacturer's
specifications and established histological best practices. Optimal parameters may vary
depending on tissue type, processing protocol, and microtome specifications.
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Table 1: Microtome and Sectioning Parameters

Parameter

Recommended Value

Notes

Section Thickness

2-5um

Paraplast Plus™ allows for thin
sectioning; adjust based on
tissue type and downstream

application.[1]

Microtome Blade

High-profile disposable blades

Sharp, high-quality blades are
crucial for optimal results.

Change the blade frequently.

Clearance Angle

3 - 8 degrees

The optimal angle may vary
between microtomes and

blade types.

Cutting Speed

Slow and consistent

A steady, even pace is
essential for producing uniform

ribbons and preventing chatter.

Block Temperature

Cooled on a cold plate or ice

Chilling the block hardens the
paraffin, providing better
support for the tissue during

sectioning.[5]

Table 2: Water Bath Parameters
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Parameter

Recommended Value

Notes

Water Bath Temperature

38 -42°C

The ideal temperature is a few
degrees below the melting
point of the paraffin to allow for
proper flattening of the
sections without melting the
wax.[5] A temperature of 40°C
is often cited for Paraplast

sections.[6]

To prevent contaminants and

Water Type Distilled or deionized water air bubbles from adhering to
the sections.
Can be added to the water
N ) ] bath to improve section
Additives Gelatin or other adhesives

adhesion to slides, especially

for difficult tissues.

Experimental Protocols
Preparation of Paraplast Plus™ Blocks for Sectioning

o Trimming: Carefully trim the Paraplast Plus™ block using a sharp razor blade. The leading

and trailing edges of the block face should be parallel to each other to facilitate ribbon

formation. Create a trapezoidal shape to the block face.

e Cooling: Place the trimmed block on a cold plate or a tray of ice for 10-15 minutes before

sectioning.[5] This ensures the paraffin is sufficiently hard for cutting thin sections.

Microtome Setup and Sectioning

» Blade Insertion: Securely clamp a new, sharp microtome blade into the holder. Ensure the

blade is free of any debris or paraffin residue.

» Block Mounting: Mount the cooled Paraplast Plus™ block into the microtome chuck.
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o Coarse Trimming: Advance the block towards the blade and begin taking thick sections (10-
15 pm) until the entire tissue surface is exposed.

o Fine Sectioning: Set the desired section thickness (e.g., 4 um). With a consistent and
smooth rotation of the handwheel, begin to cut sections. The sections should form a
continuous ribbon.

e Ribbon Handling: Use a fine brush or forceps to guide the ribbon away from the blade as it is
being cut.

Floating and Mounting Sections

o Transfer to Water Bath: Carefully transfer the section ribbon to the surface of the warm water
bath. The ribbon should spread out and flatten as wrinkles relax.

o Separating Sections: If desired, use a fine needle or forceps to separate the ribbon into
individual sections or smaller segments.

e Mounting on Slides: Bring a clean, labeled glass slide vertically up to the desired section
from underneath. As the slide is lifted out of the water, the section will adhere to its surface.

e Drying: Place the slides on a slide warmer or in an oven at a temperature slightly below the
melting point of the Paraplast Plus™ (e.g., 50-55°C) to dry completely and ensure
adhesion.

Visualization of Workflows
Experimental Workflow for Sectioning
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Workflow for Sectioning Paraplast Plus™ Blocks

Block Preparation

Trim Block

:

Cool Block on Ice/Cold Plate

Micrgtomy

Mount Block in Microtome

:

Coarse Trim to Expose Tissue

:

Cut Thin Sections (Ribboning)

Slide Preparation

Float Ribbon on Water Bath

:

Mount Section onto Slide

:

Dry Slide

Click to download full resolution via product page

Caption: General workflow for sectioning Paraplast Plus™ blocks.
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Troubleshooting Flowchart

‘Troubleshooting Common Sectioning Issues with Paraplast Plus™

Chatter (ThickThin Sections)

Is the block or blade securely clamped?

Is the block suffciently cooled? s the tissue particularly dense?

Cool block for a longer duration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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